Resolvin D1-d5
Overview
Description
Resolvin D1-d5 (RvD1-d5) contains five deuterium atoms at the 21, 21/', 22, 22, and 22 positions. It is intended for use as an internal standard for the quantification of RvD1 by GC- or LC-mass spectrometry. Resolvins are a family of potent lipid mediators derived from both eicosapentaenoic acid (EPA; Item No. 90110) and docosahexaenoic acid (DHA; Item No. 90310). In addition to being anti-inflammatory, resolvins promote the resolution of the inflammatory response back to a non-inflamed state. RvD1 is produced physiologically from the sequential oxygenation of DHA by 15- and 5-lipoxygenase. A 17(R)-epimer of RvD1 can also be generated in aspirin-treated samples. Both RvD1 and its 17(R) configuration reduce human polymorphonuclear leukocyte (PMNL) transendothelial migration, the earliest event in acute inflammation, with EC50 values of ~30 nM. RvD1 and its aspirin-triggered form also exhibit a dose-dependent reduction in leukocyte infiltration in a mouse model of peritonitis with a maximal inhibition of ~35% at a 10-100 ng dose.
Scientific Research Applications
Role in Stroke Prevention and Treatment
Resolvin D1-d5, derivatives of EPA and DHA, play a crucial role in the prevention and treatment of ischemic stroke, primarily driven by their strong anti-inflammatory properties. These compounds inhibit the production of proinflammatory cytokines, restrict neutrophil migration, and enhance phagocytosis, thereby improving prognosis related to atherosclerosis and reducing stroke risk. In animal models, resolvin D2 supplementation notably decreased brain damage caused by myocardial infarction and reversed neurological dysfunction. It also led to a reduction in proinflammatory cytokines like TNF-α, Il-6, and Il-1β, along with a decrease in the extent of brain damage (Tułowiecka et al., 2020).
Treatment Modality in Periodontitis
Resolvins have shown promising preclinical data as a treatment modality in experimental periodontitis. Studies involving animal models demonstrated that resolvins inhibit the destructive inflammatory process and prevent alveolar bone loss under controlled experimental conditions. These findings highlight the potential of resolvins, specifically RvE1 and RvD2, in managing periodontal inflammation and improving dental health (Alshibani, 2022).
Therapeutic Potential in Psychiatric and Neurodegenerative Disorders
Resolvins D (RvD) and E (RvE) series, derived from omega-3 polyunsaturated fatty acids, have been identified as potent anti-inflammatory agents, offering therapeutic potential in psychiatric, neurodegenerative, and neurological disorders. Pre-clinical studies suggest that RvD and RvE treatment improved depressive-like behaviors and exerted a neuroprotective effect by increasing serotonin levels, decreasing gliosis, and down-regulating pro-inflammatory cytokines. These findings present a promising approach for tailored therapy in treating these conditions (Giacobbe et al., 2020).
Treatment of Periodontal Diseases
Specialized pro-resolving lipid mediators (SPMs), including resolvins, have been identified as potential therapeutic agents in treating periodontitis in pre-clinical models. These compounds can significantly prevent and regenerate alveolar bone loss, suggesting their effectiveness in managing periodontal diseases. The studies further revealed a positive shift in microbial composition and inflammatory status, regulated by SPMs, paving the way for future clinical studies to optimize their application in human periodontal therapy (Parra et al., 2018).
properties
Product Name |
Resolvin D1-d5 |
|---|---|
Molecular Formula |
C22H27D5O5 |
Molecular Weight |
381.5 |
InChI |
InChI=1S/C22H32O5/c1-2-3-9-14-19(23)15-10-6-4-5-7-11-16-20(24)21(25)17-12-8-13-18-22(26)27/h3-12,15-16,19-21,23-25H,2,13-14,17-18H2,1H3,(H,26,27)/b6-4-,7-5+,9-3-,12-8-,15-10+,16-11+/t19-,20+,21-/m0/s1/i1D3,2D2 |
InChI Key |
OIWTWACQMDFHJG-CLQVKFETSA-N |
SMILES |
O[C@@H](C/C=CC([2H])([2H])C([2H])([2H])[2H])/C=C/C=CC=CC=C[C@@H](O)[C@@H](O)C/C=CCCC(O)=O |
synonyms |
17(S)-Resolvin D1-d5; RvD1-d5 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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